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Compound of Interest

Compound Name: 1-[4-(Benzyloxy)phenyl]ethanol

CAS No.: 36438-63-8

Cat. No.: B2602990

Get Quote

Chemical Identity & Strategic Context
1-[4-(Benzyloxy)phenyl]ethanol is a secondary benzylic alcohol commonly utilized as a chiral

building block in the synthesis of

-adrenergic agonists (e.g., Formoterol analogues) and liquid crystalline materials. Its structural
duality—combining a lipophilic benzyl ether protecting group with a reactive secondary alcohol
—defines both its utility and its safety profile.
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Parameter Detail

Chemical Name 1-[4-(Benzyloxy)phenyl]ethanol

Synonyms

4-Benzyloxy-

-methylbenzyl alcohol; 1-(4-

Phenylmethoxyphenyl)ethanol

CAS Number

119776-17-9 (S-isomer); 61439-59-6 (often

associated with the 2-isomer, verify specific

batch COA)

Molecular Formula

Molecular Weight 228.29 g/mol

Structure
A secondary alcohol attached to a phenyl ring

protected by a benzyloxy group.[1][2][3][4]

Critical Distinction: Do not confuse with 2-[4-(Benzyloxy)phenyl]ethanol (CAS 61439-59-6), the

primary phenethyl alcohol isomer. The 1-isomer (secondary alcohol) exhibits different reactivity,

particularly regarding oxidation rates and chiral center stability.

Hazard Identification & Risk Assessment (GHS)
This compound is not classified as a "High Hazard" substance (e.g., carcinogenic/mutagenic)

but presents specific operational risks due to its functional groups.

GHS Classification (Derived from Analogues)
Signal Word:WARNING

Hazard Statements:
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H315: Causes skin irritation.

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.

Mechanistic Hazard Analysis
The safety profile is dictated by the molecule's functional architecture. The following diagram

illustrates the causality between structure and specific hazards.
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Figure 1: Structural Hazard Analysis. The secondary alcohol moiety drives acute irritation, while

the benzyl ether poses a latent peroxide risk upon prolonged storage.

Physicochemical Profile & Stability
Understanding the physical state is crucial for process design. Unlike simple phenylethanol (a

liquid), the benzyloxy substitution significantly increases the melting point.
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Property Value / Observation Operational Implication

Physical State
White to off-white solid

(crystalline)

Handling requires dust control

(N95/P2 mask).

Melting Point 86–88 °C (Typical range)
Solid at RT; can be melted for

solvent-free reactions.

Solubility
Soluble in DCM, EtOAc,

DMSO. Insoluble in water.

Lipophilic nature aids cell

membrane penetration

(irritation risk).

pKa ~14.5 (Alcoholic proton)

Weakly acidic; stable to mild

bases but deprotonated by

NaH/LDA.

Stability Hygroscopic; Light Sensitive.

Store in amber vials. Moisture

can catalyze racemization if

trace acid is present.

Handling, Storage, & Self-Validating Protocols
To ensure scientific integrity, handling procedures must include "checkpoints" that validate the

quality of the material before it is committed to a reaction.

Storage Protocol
Atmosphere: Store under Argon or Nitrogen. The secondary alcohol is susceptible to slow air

oxidation to the ketone (4-benzyloxyacetophenone).

Temperature: Refrigerate (2–8 °C).

Container: Amber glass with a Teflon-lined cap to prevent UV degradation and plasticizer

leaching.

The "Self-Validating" Purity Check
Before using this intermediate in critical steps (e.g., chiral coupling), perform this rapid

validation:
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TLC System: Hexanes:Ethyl Acetate (3:1).

Visualization: UV (254 nm) and PMA (Phosphomolybdic Acid) stain.

Checkpoint:

Spot A (Product):

(Alcohol).

Impurity B (Ketone):

(Oxidation product).

Impurity C (Phenol):

(Debenzylation product).

Action: If Spot B is visible by UV, recrystallize from Ethanol/Hexane before use.

Emergency Response Workflows
In the event of exposure, follow this logic-driven response plan.

Exposure Incident

Identify Contact Type

Dermal Contact Ocular Contact Inhalation (Dust)

1. Brush off solid
2. Wash w/ Soap & Water (15m)

3. Do NOT use solvents

1. Flush w/ Water (15m)
2. Remove Contacts
3. Seek Medical Aid

1. Move to Fresh Air
2. Support Breathing

3. Monitor for 48h
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Figure 2: Emergency Response Decision Tree. Note that solvents (ethanol/DMSO) should NOT

be used for skin cleanup as they enhance dermal absorption of the compound.

Synthesis & Application Context
For drug development professionals, this molecule is rarely an endpoint. It is a transient

intermediate.

Common Synthetic Pathway
The compound is typically generated via the reduction of 4-benzyloxyacetophenone.

Reagent: Sodium Borohydride (

) in Ethanol.

Chiral Synthesis: Asymmetric transfer hydrogenation (ATH) using Ru-TsDPEN catalysts

yields the enantiopure (S)- or (R)- isomer (CAS 119776-17-9).

Application in Drug Design
It serves as a lipophilic "anchor" in the synthesis of bronchodilators (e.g., Formoterol). The

benzyloxy group protects the phenol, which is later liberated via catalytic hydrogenation (

, Pd/C) to reveal the active catechol-like pharmacophore.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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